
An In-depth Technical Guide to Tripropyl
Phosphate: Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tripropyl phosphate

Cat. No.: B103840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of tripropyl phosphate (TPP). It is intended for researchers, scientists, and

professionals in drug development and related fields who require detailed technical information

on this compound. The guide includes a summary of its physicochemical properties, detailed

experimental protocols for its synthesis and characterization, and visualizations of its structure

and manufacturing workflow.

Introduction
Tripropyl phosphate, with the CAS number 513-08-6, is an organophosphorus compound

widely utilized as a flame retardant and a plasticizer in the plastics and textile industries.[1][2]

[3] It is a colorless, transparent liquid with low volatility.[4][5] Its function as a plasticizer

enhances the flexibility, durability, and workability of various materials.[1] Additionally, it serves

as a solvent, lubricant, and has applications in analytical chemistry as an external standard for

sampling other organophosphate esters.[1][4]

Chemical Structure
Tripropyl phosphate is the triester of phosphoric acid and propanol.[6] The central

phosphorus atom is bonded to four oxygen atoms, three of which are also bonded to a propyl

group, and one is a double bond (phosphoryl group).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b103840?utm_src=pdf-interest
https://www.benchchem.com/product/b103840?utm_src=pdf-body
https://www.benchchem.com/product/b103840?utm_src=pdf-body
https://www.lookchem.com/casno513-08-6.html
https://www.sigmaaldrich.com/US/en/product/aldrich/255327
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0415862.htm
https://www.chembk.com/en/chem/tripropyl%20phosphate
https://www.solubilityofthings.com/tripropyl-phosphate
https://www.lookchem.com/casno513-08-6.html
https://www.lookchem.com/casno513-08-6.html
https://www.chembk.com/en/chem/tripropyl%20phosphate
https://www.benchchem.com/product/b103840?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triphenyl_phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P

O

O O

O

CH2 CH2

CH2

CH2CH3 CH2 CH3

CH2

CH3

Click to download full resolution via product page

Caption: Chemical structure of tripropyl phosphate.

Physicochemical Properties
The following table summarizes the key physicochemical properties of tripropyl phosphate.
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Property Value Reference(s)

Identifiers

CAS Number 513-08-6 [1][2][7][8]

Molecular Formula C₉H₂₁O₄P [1][7][8]

Molecular Weight 224.23 g/mol [1][7][9]

InChI Key
RXPQRKFMDQNODS-

UHFFFAOYSA-N
[2][8][10]

SMILES CCCOP(=O)(OCCC)OCCC [2][10]

Physical Properties

Appearance Colorless, transparent liquid/oil [4][9][11]

Density 1.012 g/mL at 25 °C [1][2][4][11]

Boiling Point
120-122 °C at 10 mmHg 252

°C
[1][2][4][10][11]

Melting Point -93 °C

Flash Point 113 °C (235.4 °F) - closed cup [1][2][11]

Vapor Pressure
0.0288 mmHg at 25 °C

0.00433 mmHg
[1][4][9]

Refractive Index n20/D 1.416 [1][2][4][11]

Water Solubility 6.951 g/L at 30 °C [1][4][11]

Solubility

Slightly soluble in Chloroform

and Dichloromethane. Soluble

in most organic solvents.

[1][4][5][11]

Chemical Properties

Stability Moisture sensitive [1][11]

Hazard Codes Xn (Harmful) [1]

Other Properties
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Dielectric Constant 10.93 [10][11]

Dipole Moment 2.93 D [10]

Surface Tension 29.46 dyn/cm [10]

logP (Octanol/Water) 1.87 [10]

Experimental Protocols
Synthesis of Tripropyl Phosphate via Direct
Esterification
A common method for synthesizing tripropyl phosphate is the direct esterification of propanol

with phosphorus oxychloride.[4] This method is analogous to the synthesis of other alkyl

phosphates like tributyl phosphate.[12][13]

Materials:

Phosphorus oxychloride (POCl₃)

n-Propanol (CH₃CH₂CH₂OH)

Anhydrous sodium acetate (or other suitable HCl scavenger)

Anhydrous organic solvent (e.g., toluene)

Reaction vessel with a stirrer, dropping funnel, condenser, and thermometer

Distillation apparatus

Procedure:

Preparation: Set up the reaction vessel in a fume hood. Ensure all glassware is dry.

Charge Reactor: A solution is prepared by dissolving sodium acetate in n-propanol. The

molar ratio of n-propanol to phosphorus oxychloride should be approximately 3.1:1 to 3.2:1.

[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.stenutz.eu/chem/solv6.php?name=tripropyl%20phosphate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0415862.aspx
https://www.stenutz.eu/chem/solv6.php?name=tripropyl%20phosphate
https://www.stenutz.eu/chem/solv6.php?name=tripropyl%20phosphate
https://www.stenutz.eu/chem/solv6.php?name=tripropyl%20phosphate
https://www.benchchem.com/product/b103840?utm_src=pdf-body
https://www.benchchem.com/product/b103840?utm_src=pdf-body
https://www.chembk.com/en/chem/tripropyl%20phosphate
https://patents.google.com/patent/CN102040622A/en
https://patents.google.com/patent/CN104211727A/en
https://patents.google.com/patent/CN102040622A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Cool the solution in the reaction vessel to 10-30 °C using an ice bath.[12]

Addition of POCl₃: Slowly add phosphorus oxychloride dropwise to the stirred propanol

solution. Maintain the temperature between 10-30 °C throughout the addition to control the

exothermic reaction and minimize side reactions.[12] Hydrogen chloride (HCl) gas is

generated as a byproduct and is neutralized by the sodium acetate.

Reaction Completion: After the addition is complete, continue stirring the mixture at the same

temperature for an additional 15-60 minutes to ensure the reaction goes to completion.[12]

Work-up:

Filter the reaction mixture to remove the precipitated sodium chloride and any excess

sodium acetate.

Wash the crude product with water to remove any remaining salts and unreacted

propanol.

Separate the organic layer.

Purification: Purify the crude tripropyl phosphate by vacuum distillation. The product is

collected at a boiling point of 120-122 °C under a vacuum of 10 mmHg.[1][2][11]

Characterization: Confirm the identity and purity of the final product using techniques such

as NMR, IR spectroscopy, and Gas Chromatography (GC).
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Synthesis Workflow

n-Propanol
Phosphorus Oxychloride

Sodium Acetate (Catalyst)

Direct Esterification
(10-30 °C)

1. Add POCl3 slowly

Filtration
(Remove NaCl)

2. Reaction complete

Aqueous Wash

3. Separate crude product

Vacuum Distillation
(120-122 °C @ 10 mmHg)

4. Separate organic layer

Pure Tripropyl Phosphate

5. Collect pure fraction
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Caption: Synthesis workflow for tripropyl phosphate.
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Determination of Physicochemical Properties (General
Protocols)
4.2.1 Boiling Point Determination The boiling point at reduced pressure is determined using a

vacuum distillation setup. The apparatus is equipped with a calibrated thermometer and a

manometer. The liquid is heated, and the temperature at which the liquid and vapor phases are

in equilibrium at a specific pressure is recorded.

4.2.2 Density Measurement The density is measured at 25 °C using a calibrated pycnometer or

a digital density meter. The instrument is first calibrated with deionized water. The density is

calculated by dividing the mass of the sample by its volume.

4.2.3 Refractive Index Measurement The refractive index is determined using an Abbe

refractometer at 20 °C with the sodium D-line (589 nm). A drop of the sample is placed on the

prism, and the refractive index is read directly from the instrument's scale.

Safety and Handling
Tripropyl phosphate is considered harmful if swallowed, inhaled, or absorbed through the

skin.[1][14] It can cause skin and serious eye irritation.[14][15] Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when

handling this chemical.[2][14] Work should be conducted in a well-ventilated area or a fume

hood.[14] In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide as extinguishing media.[14] It is also noted to be moisture-sensitive.[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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